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Compound of Interest

Compound Name: Amino-PEG12-CH2COOH

Cat. No.: B15143134 Get Quote

An In-depth Technical Guide to the Safe Handling and Application of Amino-PEG12-
CH2COOH

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling protocols, and technical data

for Amino-PEG12-CH2COOH (Amine-PEG12-Acetic Acid), a bifunctional linker commonly

employed in bioconjugation, drug delivery, and the development of Proteolysis Targeting

Chimeras (PROTACs). Adherence to these guidelines is crucial for ensuring laboratory safety

and maintaining the integrity of experimental outcomes.

Chemical Identity and Properties
Amino-PEG12-CH2COOH is a hydrophilic, non-cleavable linker featuring a terminal primary

amine group and a carboxylic acid group, separated by a 12-unit polyethylene glycol (PEG)

spacer.[1] This structure allows for the sequential conjugation of two different molecules. The

PEG chain enhances the solubility of the resulting conjugate in aqueous media, a critical factor

in many biological applications.[1]

Table 1: Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15143134?utm_src=pdf-interest
https://www.benchchem.com/product/b15143134?utm_src=pdf-body
https://www.benchchem.com/product/b15143134?utm_src=pdf-body
https://www.benchchem.com/product/b15143134?utm_src=pdf-body
https://www.benchchem.com/product/b15143134?utm_src=pdf-body
https://www.creative-biolabs.com/adc/amino-peg12-acid-5861.htm
https://www.creative-biolabs.com/adc/amino-peg12-acid-5861.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₂₆H₅₃NO₁₄ [2][3]

Molecular Weight 603.7 g/mol [2][3]

Appearance White solid or colorless liquid [4]

Purity ≥95% - >98% [2][5][6][7]

Solubility Soluble in Water, DMSO, DMF [6]

Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for Amino-PEG12-CH2COOH is not consistently

available, data from structurally similar PEGylated compounds indicates potential hazards that

must be addressed. The following information is based on the classification of similar chemicals

and should be considered a baseline for safe handling.[8]

2.1 GHS Hazard Classification (Anticipated)

Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[8]

Serious Eye Damage/Eye Irritation: Category 2 (Causes serious eye irritation)[8]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[8]

2.2 Precautionary Measures
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Precaution Category Recommended Actions Citations

Prevention

Avoid breathing dust, fumes, or

vapors. Wash hands

thoroughly after handling. Use

only in a well-ventilated area.

Wear protective gloves,

clothing, and eye/face

protection.

[8]

Response (First Aid)

If on Skin: Wash with plenty of

water. If irritation occurs, seek

medical advice. If Inhaled:

Move person to fresh air. Call a

POISON CENTER or doctor if

you feel unwell. If in Eyes:

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

[8]

Storage

Store in a well-ventilated

place. Keep container tightly

closed. Protect from moisture

as the product may be

hygroscopic.

[8]

Disposal

Dispose of contents/container

in accordance with local,

regional, national, and

international regulations. Avoid

discharge into the

environment.

[8]

Storage and Stability
Proper storage is essential to prevent degradation and maintain the reactivity of the compound.

Table 2: Recommended Storage Conditions
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Condition Temperature Duration Notes Source(s)

As Received

(Solid)
-20°C

12 months from

receipt
Store desiccated. [3][4][5][6]

Stock Solution -80°C Up to 6 months

Protect from

light. Equilibrate

to room temp

before opening.

[9]

Stock Solution -20°C Up to 1 month

Protect from

light. Keep under

inert gas (Argon

or Nitrogen).

[9][10]

Experimental Protocols and Handling
The bifunctional nature of Amino-PEG12-CH2COOH allows it to act as a versatile linker. The

primary amine (-NH₂) can react with activated esters (like NHS esters) or carbonyls, while the

carboxylic acid (-COOH) can form a stable amide bond with other primary amines using

activating agents.[1][6]

4.1 Preparing a Stock Solution

Many PEG reagents are low-melting solids or viscous oils that are difficult to weigh accurately.

[10] Creating a stock solution is the recommended handling method.

Equilibration: Allow the vial of Amino-PEG12-CH2COOH to equilibrate to room temperature

before opening to prevent moisture condensation.[10]

Solvent Selection: Use a dry, water-miscible organic solvent such as Dimethylsulfoxide

(DMSO) or Dimethylformamide (DMF).[10]

Dissolution: Add the chosen solvent to the vial to achieve a desired stock concentration (e.g.,

10 mg/mL or 50 mM).

Storage: Cap the vial with a septum. For long-term storage, flush the headspace with an

inert gas like argon or nitrogen before sealing and storing at -20°C or -80°C.[10] Use a
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syringe to withdraw the required amount for experiments to minimize exposure to air and

moisture.[10]

4.2 General Protocol for Amide Bond Formation (Carboxylic Acid Activation)

This protocol outlines the conjugation of the terminal carboxylic acid of Amino-PEG12-
CH2COOH to a molecule containing a primary amine.

Buffer Preparation: Use a non-amine-containing buffer, such as Phosphate-Buffered Saline

(PBS) at pH 7.2-7.4 or a borate buffer (50mM, pH 8.5).[10] Avoid buffers like Tris or glycine,

as they contain primary amines that will compete in the reaction.[10]

Activation: Dissolve the Amino-PEG12-CH2COOH in the reaction buffer. Add an activating

agent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and, optionally, an NHS

(N-hydroxysuccinimide) ester to increase efficiency and create a more stable intermediate.

Conjugation: Add the amine-containing target molecule to the activated PEG-linker solution.

Reaction: Allow the reaction to proceed for several hours at room temperature or overnight at

4°C. The optimal time and temperature should be determined empirically for the specific

application.

Purification: Remove unreacted reagents and byproducts using dialysis, size exclusion

chromatography, or another suitable purification method.

Visual Diagrams
5.1 Functional Groups and Reactivity

The following diagram illustrates the core structure of Amino-PEG12-CH2COOH and the

reactive potential of its terminal functional groups.
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Amino-PEG12-CH2COOH Molecule Reactive Ends

Reaction Partners

H₂N — (CH₂CH₂O)₁₂ — CH₂COOH
Primary Amine

(H₂N)

Activated Esters
(e.g., NHS-ester)

Forms Amide Bond

Carboxylic Acid
(-COOH)

Primary Amines
(e.g., Protein Lysine)

Forms Amide Bond
(with EDC/NHS activation)

Click to download full resolution via product page

Caption: Functional groups of Amino-PEG12-CH2COOH and their reactivity.

5.2 Standard Laboratory Workflow

This diagram outlines a safe and effective workflow for handling Amino-PEG12-CH2COOH
from receipt to experimental use.
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1. Receive Compound

2. Log and Store
(-20°C, Desiccated)

3. Don PPE
(Gloves, Goggles, Lab Coat)

4. Prepare Stock Solution
(Equilibrate, Use DMSO/DMF)

5. Perform Conjugation
(Use Non-Amine Buffer)

6. Decontaminate & Dispose
(Follow Institutional Protocol)

Click to download full resolution via product page

Caption: Recommended workflow for handling Amino-PEG12-CH2COOH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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